Cas no 69070-41-3 (N~1~,N~1~,N~4~,N~4~-Tetraoctylbenzene-1,4-diamine)

N~1~,N~1~,N~4~,N~4~-Tetraoctylbenzene-1,4-diamine structure
69070-41-3 structure
Product Name:N~1~,N~1~,N~4~,N~4~-Tetraoctylbenzene-1,4-diamine
CAS No:69070-41-3
MF:C38H72N2
MW:556.991691589355
CID:2799167
PubChem ID:71367267
Update Time:2025-04-21

N~1~,N~1~,N~4~,N~4~-Tetraoctylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

    • 69070-41-3
    • N~1~,N~1~,N~4~,N~4~-Tetraoctylbenzene-1,4-diamine
    • DTXCID50741138
    • tetraoctyl-1,4-phenylenediamine
    • DTXSID20790395
    • Inchi: 1S/C38H72N2/c1-5-9-13-17-21-25-33-39(34-26-22-18-14-10-6-2)37-29-31-38(32-30-37)40(35-27-23-19-15-11-7-3)36-28-24-20-16-12-8-4/h29-32H,5-28,33-36H2,1-4H3
    • InChI Key: UGODJTIGDITVGM-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(=CC=1)N(CCCCCCCC)CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

  • Exact Mass: 556.56955031Da
  • Monoisotopic Mass: 556.56955031Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 30
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 15.8
  • Topological Polar Surface Area: 6.5Ų
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